Cas no 1824240-26-7 (Carbamic acid, N-(3-bromo-4-oxo-2-cyclohexen-1-yl)-, 1,1-dimethylethyl ester)

Carbamic acid, N-(3-bromo-4-oxo-2-cyclohexen-1-yl)-, 1,1-dimethylethyl ester structure
1824240-26-7 structure
Product Name:Carbamic acid, N-(3-bromo-4-oxo-2-cyclohexen-1-yl)-, 1,1-dimethylethyl ester
CAS No:1824240-26-7
MF:C11H16BrNO3
MW:290.153642654419
CID:5253663
Update Time:2025-07-19

Carbamic acid, N-(3-bromo-4-oxo-2-cyclohexen-1-yl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, N-(3-bromo-4-oxo-2-cyclohexen-1-yl)-, 1,1-dimethylethyl ester
    • Inchi: 1S/C11H16BrNO3/c1-11(2,3)16-10(15)13-7-4-5-9(14)8(12)6-7/h6-7H,4-5H2,1-3H3,(H,13,15)
    • InChI Key: KPDGDTPFOXZJMF-UHFFFAOYSA-N
    • SMILES: C(OC(C)(C)C)(=O)NC1CCC(=O)C(Br)=C1

Carbamic acid, N-(3-bromo-4-oxo-2-cyclohexen-1-yl)-, 1,1-dimethylethyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-369522-1.0g
TERT-BUTYL N-(3-BROMO-4-OXOCYCLOHEX-2-EN-1-YL)CARBAMATE
1824240-26-7
1.0g
$0.0 2023-03-02

Carbamic acid, N-(3-bromo-4-oxo-2-cyclohexen-1-yl)-, 1,1-dimethylethyl ester Related Literature

Additional information on Carbamic acid, N-(3-bromo-4-oxo-2-cyclohexen-1-yl)-, 1,1-dimethylethyl ester

Carbamic acid, N-(3-bromo-4-oxo-2-cyclohexen-1-yl)-, 1,1-dimethylethyl ester and CAS No. 1824240-26-7: A Comprehensive Overview

Carbamic acid, N-(3-bromo-4-oxo-2-cyclohexen-1-yl)-, 1,1-dimethylethyl ester is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, identified by its CAS number 1824240-26-7, belongs to a class of molecules that exhibit intriguing structural and functional properties. The unique arrangement of functional groups in this molecule makes it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The structure of Carbamic acid, N-(3-bromo-4-oxo-2-cyclohexen-1-yl)-, 1,1-dimethylethyl ester features a cyclohexenone core substituted with a bromine atom at the 3-position and an ester group at the 1-position. This configuration contributes to its reactivity and potential utility in synthetic chemistry. The presence of the tert-butyl ester group enhances the stability of the molecule while allowing for further functionalization, making it a versatile intermediate in organic synthesis.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The cyclohexenone scaffold is known for its ability to interact with various biological targets, including enzymes and receptors. This has led to extensive research into derivatives of this core structure as potential leads for drug discovery. The bromine substituent further increases the molecular diversity, enabling researchers to fine-tune the properties of the compound for specific applications.

One of the most compelling aspects of Carbamic acid, N-(3-bromo-4-oxo-2-cyclohexen-1-yl)-, 1,1-dimethylethyl ester is its potential role as a building block in medicinal chemistry. The ability to modify both the cyclohexenone ring and the ester group provides chemists with a high degree of flexibility in designing molecules with tailored biological activities. This has been particularly relevant in the search for novel antiviral and anticancer agents, where structural diversity is often key to achieving potent activity.

Recent studies have highlighted the importance of understanding the metabolic pathways and interactions of such compounds within biological systems. The tert-butyl ester group, for instance, can be hydrolyzed under certain conditions, releasing free carbamic acid and allowing for further derivatization. This metabolic susceptibility makes it an attractive feature for designing prodrugs or intermediates that can be activated in vivo.

The synthesis of Carbamic acid, N-(3-bromo-4-oxo-2-cyclohexen-1-yl)-, 1,1-dimethylethyl ester involves multi-step organic transformations that showcase modern synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions and enantioselective hydrogenations have been employed to construct the desired framework with high precision. These advances in synthetic chemistry have not only improved yields but also enabled access to complex molecular architectures that were previously inaccessible.

The compound's stability under various conditions makes it suitable for both laboratory-scale investigations and industrial applications. Its resistance to degradation under standard storage conditions ensures that it remains viable for extended periods, reducing waste and improving cost-efficiency. Additionally, its solubility profile allows for easy handling and integration into diverse chemical processes.

In conclusion, Carbamic acid, N-(3-bromo-4-oxo-2-cyclohexen-1-yl)-, 1,1-dimethylethyl ester, identified by CAS number 1824240-26-7, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable tool for researchers exploring new therapeutic strategies. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in drug discovery and development.

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd